Cas no 6285-40-1 (1-(2-{[1-(propan-2-yloxy)propan-2-yl]oxy}propoxy)propan-2-ol)

• Product Name: 1-(2-{[1-(propan-2-yloxy)propan-2-yl]oxy}propoxy)propan-2-ol
• CAS No: 6285-40-1
• MF: C₁₂H₂₆O₄
• MW: 234.332444667816
• CID: 1647582
• PubChem ID: 221174
• Update Time: 2025-04-21

1-(2-{[1-(propan-2-yloxy)propan-2-yl]oxy}propoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[1-(propan-2-yloxy)propan-2-yl]oxy}propoxy)propan-2-ol
• AC1M1TPB
• MolPort-003-065-803
• ZINC16005016
• F1382-0021
• N-(3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide
• N-[(2Z)-3-methyl-1,3-benzothiazol-2(3H)-ylidene]-5-nitrofuran-2-carboxamide
• AC1M1TPB; MolPort-003-065-803; ZINC16005016; F1382-0021; N-(3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide; N-[(2Z)-3-methyl-1,3-benzothiazol-2(3H)-ylidene]-5-nitrofuran-2-carboxamide;
• 1-[2-({1-[(Propan-2-yl)oxy]propan-2-yl}oxy)propoxy]propan-2-ol
• NSC5248
• NSC-5248
• DTXSID40978572
• 6285-40-1

• Inchi： 1S/C12H26O4/c1-9(2)15-8-12(5)16-11(4)7-14-6-10(3)13/h9-13H,6-8H2,1-5H3
• InChI Key： KIRAWOHZFACTBT-UHFFFAOYSA-N
• SMILES： O(C(C)COCC(C)O)C(C)COC(C)C

Computed Properties

• Exact Mass: 234.18318
• Monoisotopic Mass: 234.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 0.957
• Boiling Point: 300.7°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.438
• PSA: 47.92
• LogP: 1.60240